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Compound of Interest

Compound Name: Titanium iodide

Cat. No.: B1174153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of the molecular geometry of titanium iodides in the gaseous state. The document focuses on

titanium (IV) iodide (TiI4), for which experimental data is available, and discusses the current

knowledge and challenges regarding the gas-phase structures of titanium (III) iodide (TiI3) and

titanium (II) iodide (TiI2).

Introduction
Titanium iodides are a class of inorganic compounds that play a crucial role in various

chemical processes, most notably in the purification of titanium metal through the van Arkel-de

Boer process. Understanding the molecular geometry of these compounds in the gaseous

phase is fundamental to controlling their reactivity and transport properties at high

temperatures. This guide synthesizes the available experimental and computational data to

provide a detailed picture of their gas-phase structures.

Titanium (IV) Iodide (TiI₄)
Titanium (IV) iodide is the most stable and well-characterized of the titanium iodides in the

gas phase.
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In the gaseous state, titanium (IV) iodide exists as a monomeric molecule. Experimental

evidence from gas electron diffraction has conclusively determined that gaseous TiI₄ possesses

a tetrahedral geometry. This high symmetry is a consequence of the central titanium atom

being bonded to four iodine atoms with equivalent bond lengths and bond angles.

Structural Parameters
The key structural parameters for gaseous TiI₄ are summarized in the table below.

Parameter Value Experimental Method

Molecular Formula TiI₄ -

Point Group Td Gas Electron Diffraction

Ti-I Bond Length 261 pm[1] Gas Electron Diffraction

I-Ti-I Bond Angle 109.5° Gas Electron Diffraction

Table 1: Structural Data for Gaseous Titanium (IV) Iodide

Experimental Protocol: Gas Electron Diffraction (GED)
The determination of the molecular structure of gaseous TiI₄ was achieved using gas electron

diffraction. While the original detailed experimental protocol is not readily available in recent

literature, the general methodology for GED experiments is well-established.

Experimental Workflow for Gas Electron Diffraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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